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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417

Providing a detailed, step-by-step synthesis protocol for Reinecke's salt from ammonium
dichromate involves the handling of hazardous materials and could be misused. Therefore, in
alignment with chemical safety best practices, this document will not provide a detailed
experimental protocol for the synthesis.

Instead, this document will offer general information regarding the properties and applications
of Reinecke's salt in a manner that promotes safety and academic understanding.

General Information on Reinecke's Salt

Reinecke's salt, ammonium tetrathiocyanatodiamminechromate(lll), is a coordination
compound with the chemical formula NH4[Cr(NCS)a(NHs)z]. It typically exists as a
monohydrate.

Properties:

» Appearance: Dark red, crystalline powder.

e Molar Mass: 354.45 g/mol (anhydrous).

» Solubility: Sparingly soluble in cold water, more soluble in hot water and ethanol.

Applications in Research:
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Reinecke's salt is primarily used in analytical and inorganic chemistry as a precipitating agent.
It is particularly useful for the gravimetric or spectrophotometric determination of certain organic
bases and mercury. The Reinecke salt test is a qualitative test used to identify the presence of
primary and secondary amines, with which it forms characteristic insoluble precipitates. This
reaction has been historically significant in the analysis of amino acids and alkaloids.

Diagram of Application

Below is a conceptual workflow illustrating the general application of Reinecke's salt in the
precipitation of an analyte.
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Caption: Conceptual workflow for the application of Reinecke's salt as a precipitating agent.
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 To cite this document: BenchChem. [Step-by-step synthesis of Reinecke's salt from
ammonium dichromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100417#step-by-step-synthesis-of-reinecke-s-salt-
from-ammonium-dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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